4,5-Dimethyl-2-[2-(methylsulfanyl)ethyl]-1,3-oxathiolane

• CAS RN: 94633-00-8
• Molecular Formula: C8H16OS2
• Molecular Weight: 192.3 g/mol
• IUPAC Name: 4,5-dimethyl-2-(2-methylsulfanylethyl)-1,3-oxathiolane
• InChI: InChI=1S/C8H16OS2/c1-6-7(2)11-8(9-6)4-5-10-3/h6-8H,4-5H2,1-3H3
• InChI Key: JGMYEPDFVMVKND-UHFFFAOYSA-N
• Canonical SMILES: CC1C(SC(O1)CCSC)C

Description

4,5-Dimethyl-2-[2-(methylsulfanyl)ethyl]-1,3-oxathiolane is a useful research compound. Its molecular formula is C8H16OS2 and its molecular weight is 192.3 g/mol. The purity is usually 95%.
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Future Directions

Given the limited information available on “4,5-Dimethyl-2-[2-(methylsulfanyl)ethyl]-1,3-oxathiolane”, future research could focus on its synthesis, characterization, and potential applications. The study of similar compounds suggests that it may have interesting biological activities. Further studies could also explore its safety profile and potential hazards.

Synthesis routes and methods

Procedure details

Into a 100 ml reaction flask equipped with spin bar, reflux condenser, heating mantle, hot plate apparatus (with magnetic stirring apparatus) is placed 5 ml cyclohexane, 0.2 grams paratoluenesulfonic acid and 5.3 grams (0.05 moles) of 3-mercapto-2-butanol. Over a period of 30 minutes, 5.2 grams (0.05 moles) of 3-methylthiopropionaldehyde are added to the reaction mass. The reaction mass is then heated to reflux and water of reaction is continuously removed during the refluxing of the reaction mass. The reaction takes place over a period of 7 hours. At the end of the 7 hours the reaction mass is transferred to a separatory funnel and the reaction mass is washed with one 50 ml portion of saturated aqueous sodium chloride solution and then dried over anhydrous sodium sulfate. The product is then filtered and distilled on a Microvigreux column yielding the following fractions: